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Compound of Interest

Compound Name: 3-Bromopropylacetate

CAS No.: 592-33-6

Cat. No.: B1623534

Get Quote

3-Bromopropyl acetate (CAS No. 592-33-6) is a bifunctional molecule that serves as a valuable

building block in advanced organic synthesis.[1] Its structure, featuring both a reactive alkyl

bromide and an ester, makes it a versatile intermediate for introducing a C3-acetate chain in

the development of pharmaceuticals and agrochemicals.[1] In a research and drug

development context, precise knowledge of its physical properties is not merely academic; it is

fundamental to process design, reaction control, purification, and ensuring the purity of the final

compound.

This guide provides an in-depth examination of two critical physicochemical properties: boiling

point and density. We will not only present the established data for this compound but also

delve into the causality behind the experimental methodologies required for their precise

determination, reflecting the rigorous standards of process chemistry and analytical validation.

Part 1: Core Physicochemical Data of 3-
Bromopropyl Acetate
Quantitative data provides the foundation for all laboratory work. The following table

summarizes the key physical properties of 3-Bromopropyl acetate. It is crucial to note the
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conditions under which these values were determined, as they significantly impact the results.

Property Value Conditions Source

Boiling Point 163 °C

At standard

atmospheric pressure

(760 mmHg)

[1][2][3]

124-126 °C
Under reduced

pressure (20 mmHg)
[4]

Density ~1.417 - 1.421 g/cm³
Predicted/Estimated

at standard conditions
[2][4]

Molecular Formula C₅H₉BrO₂ [2]

Molecular Weight 181.03 g/mol [2][5]

Expert Insight: The availability of boiling point data under vacuum is significant. Many organic

intermediates are thermally sensitive, and distillation at atmospheric pressure can lead to

decomposition. Vacuum distillation allows for purification at a lower temperature, preserving the

integrity of the molecule. The density data, however, is listed as "Predicted" or a "rough

estimate."[2][4] For high-stakes applications like reaction modeling or cGMP (Current Good

Manufacturing Practice) production, a computationally derived value is insufficient. It serves as

a useful benchmark, but an experimentally determined value is required for true process

control. The following sections provide the self-validating protocols to establish this data with

confidence.

Part 2: Experimental Determination of Boiling Point
Theoretical Grounding & Method Selection
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure. At this temperature, the liquid converts to a vapor. This property is a

sensitive indicator of purity; impurities will typically alter the boiling point or cause it to occur

over a range of temperatures.

For determining the boiling point of a research chemical, two primary methods are considered:
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Simple Distillation: Ideal for larger quantities (>10 mL) and for simultaneous purification. It

provides a clear, stable temperature plateau for pure compounds.

Micro-Boiling Point (Capillary Method): The method of choice when dealing with small,

precious sample volumes (<1 mL). It is a rapid and convenient way to obtain a reasonably

accurate measurement.[6]

Given the context of drug development, where early-stage intermediates may be scarce, we

will detail the authoritative micro-boiling point determination protocol. This technique minimizes

waste while maximizing data accuracy.

Protocol: Micro-Boiling Point Determination via
Capillary Method
This protocol is designed to be a self-validating system. The key to accuracy is slow, controlled

heating and precise observation of the bubble stream.

Methodology:

Apparatus Assembly:

Secure a small test tube (e.g., 10x75 mm) to a calibrated thermometer using a rubber

band or wire. The base of the test tube should be level with the thermometer's bulb.

Add approximately 0.5 mL of 3-Bromopropyl acetate to the test tube.

Invert a capillary tube (sealed at one end) and place it, open-end down, into the liquid in

the test tube.

Clamp the entire assembly so it is suspended in a heating bath (e.g., a Thiele tube with

mineral oil or a metal heating block). Ensure the heat source is not in direct contact with

the glass.

Heating and Observation:

Begin heating the bath gently and with continuous stirring to ensure uniform temperature

distribution.
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As the temperature rises, air trapped in the capillary tube will be expelled, visible as a slow

stream of bubbles.

As the liquid approaches its boiling point, the rate of bubbling will increase significantly as

the air is replaced by the compound's vapor. A rapid, continuous stream of bubbles will

emerge from the capillary tip.

Boiling Point Identification:

Once a continuous and rapid stream of bubbles is observed, remove the heat source.

The apparatus will begin to cool. The stream of bubbles will slow and eventually stop.

The moment the bubbling ceases and the liquid begins to be drawn back into the capillary

tube, the vapor pressure inside the capillary equals the external atmospheric pressure.

The temperature recorded at this exact moment is the boiling point.

Causality Behind Key Steps:

Inverted Capillary: This creates a small, isolated environment to observe the equilibrium

between the liquid's vapor pressure and the external pressure.

Heating Slowly: Rapid heating can cause the thermometer reading to lag behind the actual

liquid temperature, leading to an erroneously high value.

Reading on Cooling: Recording the temperature as the liquid enters the capillary is more

accurate than recording it during heating. It marks the precise point of equilibrium, whereas

vigorous boiling can superheat the liquid above its true boiling point.

Workflow Visualization: Boiling Point Determination
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Preparation

Measurement

1. Assemble Apparatus
(Thermometer + Test Tube)

2. Add 0.5 mL
3-Bromopropyl Acetate

3. Insert Inverted
Capillary Tube

4. Heat Bath Slowly

Mount in
Heating Bath

5. Observe Bubbles
(Slow -> Rapid Stream)

6. Remove Heat Source
 at Rapid Stream

7. Observe Cooling

8. Record Temperature
When Liquid Enters Capillary

Final Boiling Point (°C)

Result
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Mass Measurement

Volume Measurement

Calculation & Validation

1. Weigh Dry Graduated
Cylinder (m_cylinder)

3. Weigh Cylinder + Liquid
(m_total)

2. Add Liquid & Record
Volume (V_liquid)

4. Calculate Mass of Liquid
(m_liquid = m_total - m_cylinder)

5. Calculate Density
(ρ = m_liquid / V_liquid)

6. Repeat 2x for Triplicate
Measurements

7. Calculate Average Density

Final Density (g/mL)
 at Temp (°C)

Result

Click to download full resolution via product page

Caption: Workflow for volumetric density determination.
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Part 4: Safety and Handling Considerations
As a senior scientist, procedural integrity includes an unwavering commitment to safety. 3-

Bromopropyl acetate is a hazardous substance requiring careful handling.

Hazard Statements: The compound is known to cause skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335). [7]* Personal Protective

Equipment (PPE): Always handle this chemical in a well-ventilated chemical fume hood.

Wear appropriate protective gloves, safety goggles with side-shields, and a lab coat. [8]*

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place under an

inert atmosphere (e.g., nitrogen or argon) at 2-8°C. [2][7]* Spills: In case of a spill, evacuate

the area. Use personal protective equipment and prevent the material from entering drains.

Conclusion
The boiling point and density of 3-Bromopropyl acetate are more than just numbers on a data

sheet; they are critical parameters that govern its behavior in a laboratory and pilot plant

setting. While literature values provide an essential starting point, this guide emphasizes the

primacy of experimental verification. By employing the robust, self-validating protocols detailed

herein, researchers, scientists, and drug development professionals can ensure data integrity,

leading to more predictable, scalable, and safer chemical processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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